Methyl 6-chloro-4-[(4-fluorophenyl)amino]quinoline-2-carboxylate
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Description
Methyl 6-chloro-4-[(4-fluorophenyl)amino]quinoline-2-carboxylate is a useful research compound. Its molecular formula is C17H12ClFN2O2 and its molecular weight is 330.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Quinazoline derivatives have been extensively synthesized and characterized for their potential applications in medicinal chemistry. For example, novel 4(3H)-quinazolinone derivatives have been synthesized to evaluate their anti-inflammatory and analgesic activities, indicating a broad interest in the structural utility and functionalization of quinazoline compounds for therapeutic purposes (Farag et al., 2012).
Antimicrobial Applications
Quinazolinone derivatives have been synthesized and screened for their in vitro antibacterial and antifungal activities, showcasing the potential of these compounds in developing new antimicrobial agents. For instance, a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides were synthesized and demonstrated activity against various bacterial and fungal strains (Desai et al., 2011).
Pharmacological Properties
The pharmacological properties of quinazoline derivatives extend beyond their antimicrobial potential. Some derivatives have been explored for their myorelaxant activities, which could have implications in developing treatments for conditions involving smooth muscle contraction (Gündüz et al., 2008).
Anticancer and Antinociceptive Potential
Quinazoline derivatives have also been evaluated for their anticancer and antinociceptive activities. Organocatalytic synthesis of certain quinazoline derivatives has shown promising results in in vivo tests for anticonvulsant, antinociceptive, and anti-inflammatory properties, suggesting a potential role in pain management and cancer treatment (Wilhelm et al., 2014).
Molecular Docking and Computational Studies
Molecular docking studies of quinazoline derivatives have identified compounds with significant anticancer and antimicrobial activities, highlighting the utility of computational approaches in optimizing these molecules for specific biological targets (Katariya et al., 2021).
Properties
IUPAC Name |
methyl 6-chloro-4-(4-fluoroanilino)quinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClFN2O2/c1-23-17(22)16-9-15(20-12-5-3-11(19)4-6-12)13-8-10(18)2-7-14(13)21-16/h2-9H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UETFVHFFISUEMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=C(C=C2)Cl)C(=C1)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.